CID 3127088
CID 3127088
Brand Name:
Vulcanchem
CAS No.:
330833-97-1
VCID:
VC0430014
InChI:
InChI=1S/C22H21NO5S3/c1-22(2)17(29)14(21-30-15(19(25)27-3)16(31-21)20(26)28-4)12-7-5-6-8-13(12)23(22)18(24)11-9-10-11/h5-8,11H,9-10H2,1-4H3
SMILES:
CC1(C(=S)C(=C2SC(=C(S2)C(=O)OC)C(=O)OC)C3=CC=CC=C3N1C(=O)C4CC4)C
Molecular Formula:
C22H21NO5S3
Molecular Weight:
475.6g/mol
CID 3127088
CAS No.: 330833-97-1
Main Products
VCID: VC0430014
Molecular Formula: C22H21NO5S3
Molecular Weight: 475.6g/mol
| CAS No. | 330833-97-1 |
|---|---|
| Product Name | CID 3127088 |
| Molecular Formula | C22H21NO5S3 |
| Molecular Weight | 475.6g/mol |
| IUPAC Name | dimethyl 2-[1-(cyclopropanecarbonyl)-2,2-dimethyl-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate |
| Standard InChI | InChI=1S/C22H21NO5S3/c1-22(2)17(29)14(21-30-15(19(25)27-3)16(31-21)20(26)28-4)12-7-5-6-8-13(12)23(22)18(24)11-9-10-11/h5-8,11H,9-10H2,1-4H3 |
| Standard InChIKey | HMBWBWVQCQYRGF-UHFFFAOYSA-N |
| SMILES | CC1(C(=S)C(=C2SC(=C(S2)C(=O)OC)C(=O)OC)C3=CC=CC=C3N1C(=O)C4CC4)C |
| Canonical SMILES | CC1(C(=S)C(=C2SC(=C(S2)C(=O)OC)C(=O)OC)C3=CC=CC=C3N1C(=O)C4CC4)C |
| Solubility | 11.2 [ug/mL] |
| PubChem Compound | 3127088 |
| Last Modified | Nov 11 2021 |
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